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Compound of Interest

1,3-Bis(bromomethyl)-5-
Compound Name:
methylbenzene

Cat. No.: B103589

Solubility Profile of 1,3-Bis(bromomethyl)-5-
methylbenzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,3-
Bis(bromomethyl)-5-methylbenzene (CAS No. 19294-04-3) in common organic solvents.
Due to the limited availability of precise quantitative solubility data in public literature, this
document combines existing qualitative information with inferred solubility characteristics based
on structurally similar compounds and established chemical principles. Furthermore, it offers
detailed experimental protocols for researchers to determine quantitative solubility in their own
laboratory settings.

Core Compound Properties
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Chemical Name

1,3-Bis(bromomethyl)-5-

methylbenzene
Synonyms 3,5-Bis(bromomethyl)toluene [1][2]
CAS Number 19294-04-3 [1]
Molecular Formula CoH10Br2 [1]
Molecular Weight 277.98 g/mol [1]
Melting Point 64-67 °C [1]
Appearance Pale Brown to Light Brown o

Solid

Solubility Data

Quantitative solubility data for 1,3-Bis(bromomethyl)-5-methylbenzene is not extensively

reported in peer-reviewed literature. However, based on qualitative descriptors from chemical

supplier databases and the known solubility of analogous compounds, a general solubility

profile can be inferred.

Table 1: Summary of Solubility Data for 1,3-Bis(bromomethyl)-5-methylbenzene
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Inferred
o Quantitative ]
. Qualitative o Basis for
Solvent Polarity Index - Solubility (at
Solubility . Inference
ambient
temperature)
Water 9.0 Slightly soluble <1 g/100 mL [3]
) Likely low (e.g.,
Methanol 6.6 Sparingly soluble [11[3]
1-5 g/100 mL)
Recrystallization
solvent for
Ethanol 5.2 Likely soluble Likely moderate o
similar
compounds.
Common solvent
] Likely moderate for non-polar to
Acetone 51 Likely soluble ]
to high moderately polar
compounds.
Common solvent
_ _ _ _ for non-polar to
Dichloromethane 3.4 Likely soluble Likely high
moderately polar
compounds.
Chloroform 4.4 Sparingly soluble  Likely moderate [11[3]
Common solvent
] Likely moderate for non-polar to
Ethyl Acetate 4.3 Likely soluble ]
to high moderately polar
compounds.
Structurally
similar to the
solute; solubility
Toluene 2.4 Likely soluble Likely high of o- and p-
xylylene
dibromide is
high.[4][5]
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Non-polar
Likely sparingl solvent, may be
Hexane 0.0 Y sparingly Likely low ] Y
soluble suitable for
recrystallization.
p-Xylylene
. . ) . dibromide is
Dioxane 4.8 Likely soluble Likely high

highly soluble in

hot dioxane.[6]

Disclaimer: The inferred quantitative solubility values are estimations based on qualitative data
and the behavior of structurally similar compounds. For precise applications, experimental
determination is strongly recommended.

Experimental Protocols

For researchers requiring precise solubility data, the following experimental protocols are
provided.

Experimental Workflow for Solubility Screening

The following workflow can be utilized for a systematic preliminary assessment of solubility in

various solvents.
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Figure 1. Experimental Workflow for Solubility Screening
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Caption: Figure 1. A stepwise process for the initial qualitative assessment of solubility.
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Detailed Protocol for Quantitative Solubility
Determination (Gravimetric Method)

This protocol details a reliable gravimetric method for determining the precise solubility of 1,3-
Bis(bromomethyl)-5-methylbenzene in a given organic solvent.[7][8]

Materials:

1,3-Bis(bromomethyl)-5-methylbenzene (high purity)
e Selected organic solvent (analytical grade)

e Analytical balance (readable to 0.1 mg)

¢ Vials with screw caps

o Constant temperature shaker bath or incubator

e Syringe filters (PTFE, 0.22 pm)

» Pre-weighed glass evaporating dishes

e Vacuum oven or desiccator

Procedure:

e Preparation of Saturated Solution:

o Add an excess amount of 1,3-Bis(bromomethyl)-5-methylbenzene to a vial containing a
known volume (e.g., 5 mL) of the selected solvent. An excess is ensured when
undissolved solid remains visible.

o Seal the vial tightly and place it in a constant temperature shaker bath set to the desired
temperature (e.g., 25 °C).

o Equilibrate the mixture for a sufficient period (e.g., 24-48 hours) to ensure the solution is
saturated. The presence of undissolved solid should persist.
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o Sample Collection and Filtration:

o Allow the vial to stand undisturbed at the set temperature for at least 2 hours to let the
excess solid settle.

o Carefully draw a known volume (e.g., 2 mL) of the supernatant into a syringe.

o Attach a syringe filter to the syringe and filter the solution directly into a pre-weighed
evaporating dish. This step is crucial to remove any undissolved microcrystals.

e Solvent Evaporation and Weighing:

o Place the evaporating dish in a vacuum oven at a temperature below the boiling point of
the solvent and the melting point of the solute until all the solvent has evaporated.
Alternatively, the dish can be left in a fume hood for slow evaporation, followed by drying in
a desiccator.

o Once the solvent is completely removed, place the evaporating dish in a desiccator to cool
to room temperature.

o Weigh the evaporating dish containing the dried solute on an analytical balance.
o Repeat the drying and weighing process until a constant weight is achieved.
 Calculation:

o Calculate the mass of the dissolved solid by subtracting the initial weight of the empty
evaporating dish from the final constant weight.

o The solubility can then be expressed in various units, such as g/100 mL or mg/mL.
Solubility ( g/100 mL) = (Mass of dried solute in g / Volume of filtered aliquot in mL) * 100

Logical Relationships in Solubility Determination

The following diagram illustrates the logical steps and decision points in a comprehensive
solubility analysis.
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Figure 2. Logical Flow of Solubility Determination
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Caption: Figure 2. A logical progression from defining the experimental parameters to the final
reporting of solubility data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["solubility of 1,3-Bis(bromomethyl)-5-methylbenzene in
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[https://www.benchchem.com/product/b103589#solubility-of-1-3-bis-bromomethyl-5-

methylbenzene-in-common-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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